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Compound of Interest

Compound Name: Blonanserin dihydrochloride

Cat. No.: B15616523 Get Quote

[15] Blonanserin | C23H30FN3 - PubChem Blonanserin is an atypical antipsychotic approved in

Japan in January, 2008. It offers improved tolerability as it lacks side effects such as

extrapyramidal symptoms, excessive sedation, or hypotension. As a second-generation

(atypical) antipsychotic, it is significantly more efficacious in the treatment of the negative

symptoms of schizophrenia compared to first-generation (typical) antipsychotics. Blonanserin is

a relatively new atypical antipsychotic commercialized by Dainippon Sumitomo Pharma in

Japan and Korea for the treatment of schizophrenia. Relative to many other antipsychotics,

blonanserin has an improved tolerability profile, lacking side effects such as extrapyramidal

symptoms, excessive sedation, or hypotension. As with many second-generation (atypical)

antipsychotics it is significantly more efficacious in the treatment of the negative symptoms of

schizophrenia compared to first-generation (typical) antipsychotics such as haloperidol. 1

Essential Safety and Handling Guidance for Blonanserin Dihydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients (APIs) like Blonanserin dihydrochloride is paramount. This

document provides immediate, essential safety and logistical information, including operational

and disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Blonanserin dihydrochloride is classified as harmful if swallowed.[2][3] It may also cause

long-lasting harmful effects to aquatic life.[2][3] While some sources indicate no skin or eye
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irritation, others suggest it may cause skin and eye irritation.[3] To mitigate these risks, a

comprehensive PPE strategy is essential.

Recommended Personal Protective Equipment
PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are impermeable and resistant

to the product.

Body Protection Laboratory Coat
Fully fastened to protect

against skin contact.

Respiratory Protection
Not generally required with

adequate ventilation.

Use a NIOSH-approved

respirator if dusts are

generated and ventilation is

inadequate.

Safe Handling and Emergency Procedures
Adherence to proper handling protocols is critical to minimize exposure and prevent accidents.

Handling Protocols
Engineering Controls: Handle Blonanserin dihydrochloride in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust or aerosols.[3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks or leaving the laboratory.[2] Do not eat, drink, or smoke in areas where the chemical

is handled or stored.[2]

Spill Management: In case of a spill, avoid dust formation.[3] Use personal protective

equipment.[2][3] Absorb spills with an inert material and place in a suitable, closed container

for disposal.[2][3]
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First Aid Measures
Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water.[2][3] Do

NOT induce vomiting.[2] Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing.[2] Wash the

affected area thoroughly with soap and plenty of

water.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally.[2]

Inhalation

Move the person to fresh air.[2][3] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[2] Seek medical attention.

Disposal Plan
Proper disposal of Blonanserin dihydrochloride and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste contaminated with Blonanserin dihydrochloride should

be considered hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of waste material in accordance with all applicable federal, state,

and local environmental regulations. Do not allow the product to enter drains or waterways.

[2][3]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Blonanserin dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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